1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide]

• IUPAC Name: 4-N,5-N-bis(2-methoxyphenyl)-1H-imidazole-4,5-dicarboxamide
• InChI: InChI=1S/C19H18N4O4/c1-26-14-9-5-3-7-12(14)22-18(24)16-17(21-11-20-16)19(25)23-13-8-4-6-10-15(13)27-2/h3-11H,1-2H3,(H,20,21)(H,22,24)(H,23,25)
• InChI Key: VCUKLUJYKUXHKQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=C(N=CN2)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C19H18N4O4
• Molecular Weight: 366.4 g/mol

Description

1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide], also known as IMCA, is a chemical compound that has been studied for its potential applications in scientific research. IMCA is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] is not fully understood, but it is believed to involve the modulation of ion channels and receptors in cells. 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been shown to activate the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain perception and inflammation. Additionally, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been shown to inhibit the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning and memory.
Biochemical and Physiological Effects:
1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been shown to have various biochemical and physiological effects in cells and organisms. In vitro studies have demonstrated that 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] can inhibit the proliferation of cancer cells and induce apoptosis. Additionally, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been shown to reduce oxidative stress and inflammation in cells. In vivo studies have shown that 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] can reduce pain and inflammation in animal models.

Advantages and Limitations for Lab Experiments

1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has several advantages for use in lab experiments. It is a relatively stable and soluble compound that can be easily synthesized and purified. Additionally, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been shown to have low toxicity in cell and animal models. However, there are also limitations to the use of 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] in lab experiments. Its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has limited solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for the study of 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide]. One area of research could involve further elucidating the mechanism of action of 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide], particularly its effects on ion channels and receptors. Additionally, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] could be studied for its potential applications in other scientific research fields, such as immunology and infectious diseases. Finally, the development of new 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] derivatives with improved solubility and bioactivity could be explored.

Synthesis Methods

1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] can be synthesized through a multi-step process involving the reaction of imidazole-4,5-dicarboxylic acid with 2-methoxyaniline in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization and characterized using various spectroscopic techniques.

Scientific Research Applications

1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been studied for its potential applications in various scientific research fields, including neuroscience, cancer research, and drug development. In neuroscience, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been shown to modulate the activity of ion channels and receptors, which can have implications for the treatment of neurological disorders such as epilepsy and Parkinson's disease. In cancer research, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been studied for its potential to inhibit the growth of cancer cells and induce apoptosis. Additionally, 1H-Imidazole-4,5-dicarboxylic acid bis-[(2-methoxy-phenyl)-amide] has been investigated as a potential drug candidate for the treatment of various diseases, including diabetes and inflammation.